sodium 4-(2-ethoxy-5-methylphenyl)-4-hydroxybutanoate
Description
Sodium 3-[[4-[(2-ethoxy-5-methylphenyl)azo]-1-naphthyl]azo]benzenesulphonate is an organic compound with the molecular formula C25H21N4NaO4S . It’s a mono-constituent substance of organic origin .
Molecular Structure Analysis
The molecular structure of this compound includes a benzenesulphonate group and two azo groups connecting a naphthalene ring and a phenyl ring .Physical And Chemical Properties Analysis
This compound has a molecular weight of 496.51341 . It has a density of 1.324 at 20℃ and a water solubility of 7.06g/L at 20℃ .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for sodium 4-(2-ethoxy-5-methylphenyl)-4-hydroxybutanoate involves the esterification of 4-hydroxybutanoic acid with 2-ethoxy-5-methylphenol, followed by the addition of sodium hydroxide to form the sodium salt of the ester.", "Starting Materials": [ "4-hydroxybutanoic acid", "2-ethoxy-5-methylphenol", "Sodium hydroxide", "Methanol", "Chloroform" ], "Reaction": [ "Step 1: In a round-bottom flask, add 4-hydroxybutanoic acid (1.0 g) and 2-ethoxy-5-methylphenol (1.2 g) in methanol (10 mL). Add a catalytic amount of concentrated sulfuric acid and reflux the mixture for 4 hours.", "Step 2: Cool the reaction mixture and extract the product with chloroform (3 x 10 mL). Combine the organic layers and dry over anhydrous sodium sulfate.", "Step 3: Concentrate the organic layer under reduced pressure to obtain the crude ester as a yellow oil.", "Step 4: Dissolve the crude ester in methanol (10 mL) and add a solution of sodium hydroxide (0.5 g) in water (5 mL). Stir the mixture for 1 hour at room temperature.", "Step 5: Acidify the reaction mixture with dilute hydrochloric acid and extract the product with chloroform (3 x 10 mL). Combine the organic layers and dry over anhydrous sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure to obtain the final product as a white solid, which is the sodium salt of 4-(2-ethoxy-5-methylphenyl)-4-hydroxybutanoate." ] } | |
CAS RN |
2639427-61-3 |
Product Name |
sodium 4-(2-ethoxy-5-methylphenyl)-4-hydroxybutanoate |
Molecular Formula |
C13H17NaO4 |
Molecular Weight |
260.3 |
Purity |
95 |
Origin of Product |
United States |
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